Cas no 2228241-54-9 (4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl fluoride)

• Product Name: 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl fluoride
• CAS No: 2228241-54-9
• MF: C₆H₃ClFN₃O₂S
• MW: 235.623321771622
• CID: 6407128
• PubChem ID: 165870903
• Update Time: 2025-05-19

4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl fluoride
• EN300-2001977
• 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• 2228241-54-9

• Inchi： 1S/C6H3ClFN3O2S/c7-5-4-3(14(8,12)13)1-9-6(4)11-2-10-5/h1-2H,(H,9,10,11)
• InChI Key： REEZWKVPAFTNKW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2S(=O)(=O)F

Computed Properties

• Exact Mass: 234.9618534g/mol
• Monoisotopic Mass: 234.9618534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-chloro-7H-pyrrolo2,3-dpyrimidine-5-sulfonyl fluoride

Introduction to 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2228241-54-9)

The compound 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2228241-54-9) is a specialized heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine scaffold, which is a privileged structure known for its biological activity and versatility in drug design. The presence of a sulfonyl fluoride group at the 5-position and a chloro substituent at the 4-position introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. Pyrrolopyrimidines have been extensively studied for their role in modulating various biological pathways, including kinase inhibition, DNA repair mechanisms, and immunomodulation. The sulfonyl fluoride moiety, in particular, is known to enhance binding affinity and metabolic stability in drug candidates. Recent studies have highlighted the utility of sulfonyl fluoride derivatives in creating covalent inhibitors, which can lead to prolonged drug action by forming stable bonds with target proteins.

Recent advancements in medicinal chemistry have demonstrated that 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride can be effectively incorporated into the design of small-molecule drugs targeting cancer and inflammatory diseases. For instance, researchers have leveraged its scaffold to develop inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The chloro group at the 4-position allows for further derivatization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores that can fine-tune binding interactions with biological targets.

The synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the sulfonyl fluoride group typically requires fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which are chosen for their ability to introduce fluorine atoms under mild conditions while maintaining regioselectivity. This synthetic route underscores the importance of choosing appropriate reagents and conditions to achieve high yields and purity, which are essential for pharmaceutical applications.

In terms of biological activity, preliminary studies have suggested that derivatives of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride exhibit promising properties as kinase inhibitors. Kinases are enzymes that play a pivotal role in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways without causing undue side effects. The sulfonyl fluoride group's ability to form covalent bonds with cysteine residues in kinases has been particularly exploited in this context.

The compound's potential extends beyond oncology; it has also been explored as a tool for understanding enzyme mechanisms and developing probes for biochemical research. The ability to modify the pyrrolopyrimidine core allows chemists to create libraries of analogs with varying substituents, enabling structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates by identifying key structural features that contribute to biological potency and selectivity. Furthermore, the sulfonyl fluoride group can serve as a handle for further chemical modifications, such as reduction to sulfonamides or activation for nucleophilic aromatic substitution reactions.

Recent computational studies have also shed light on the binding modes of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride derivatives within target proteins. Molecular docking simulations have revealed that these compounds can effectively interact with hinge regions and other critical residues in kinases and other enzymes. This information has been instrumental in guiding medicinal chemists toward designing more potent and selective inhibitors. Additionally, crystallographic studies have provided detailed insights into how these molecules bind to their targets at an atomic level, further informing rational drug design strategies.

The development of novel synthetic methodologies has been another area where 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride has played a significant role. Researchers have developed catalytic approaches that allow for the efficient introduction of sulfonyl fluoride groups without harsh conditions or excessive byproduct formation. These advancements not only improve synthetic efficiency but also align with green chemistry principles by reducing waste and energy consumption. Such innovations are essential for scaling up production while maintaining environmental sustainability.

In conclusion,4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2228241-54-9) represents a versatile and promising scaffold for pharmaceutical research and development. Its unique structural features offer opportunities for designing bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications and synthetic strategies for this compound,4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride is poised to remain a cornerstone in medicinal chemistry innovation.